2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(5-bromo-2-furyl)acrylonitrile

• IUPAC Name: (E)-3-(5-bromofuran-2-yl)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H13BrN2OS/c23-21-11-10-19(26-21)12-18(13-24)22-25-20(14-27-22)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-12,14H/b18-12+
• InChI Key: QTDGFLZTSHFXQR-LDADJPATSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CC4=CC=C(O4)Br)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/C4=CC=C(O4)Br)/C#N
• Molecular Formula: C22H13BrN2OS
• Molecular Weight: 433.3 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered ring made up of three carbon atoms, one sulfur atom, and one nitrogen atom. They are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Synthesis Analysis

Thiazole derivatives can be synthesized through various methods. For instance, one study synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides. The exact synthesis process for “2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(5-bromo-2-furyl)acrylonitrile” would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The reactivity of thiazole derivatives can vary depending on the substituents present on the thiazole ring. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the biological target they interact with. For example, some thiazole derivatives have been found to have antimicrobial, antifungal, and antitumor activities.